Cas no 1420846-46-3 (2-Chloro-N-(pyrrolidin-2-ylmethyl)pyrimidin-4-amine;hydrochloride)

• Product Name: 2-Chloro-N-(pyrrolidin-2-ylmethyl)pyrimidin-4-amine;hydrochloride
• CAS No: 1420846-46-3
• MF: C₉H₁₄Cl₂N₄
• MW: 249.1402592659
• CID: 2168216
• Update Time: 2023-08-05

2-Chloro-N-(pyrrolidin-2-ylmethyl)pyrimidin-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-(pyrrolidin-2-ylmethyl)pyrimidin-4-amine hydrochloride
• 2-Chloro-N-(pyrrolidin-2-ylmethyl)pyrimidin-4-amine;hydrochloride

• Inchi： 1S/C9H13ClN4.ClH/c10-9-12-5-3-8(14-9)13-6-7-2-1-4-11-7;/h3,5,7,11H,1-2,4,6H2,(H,12,13,14);1H
• InChI Key： DJXKQOUPKKTGFP-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NCC1CCCN1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 178
• Topological Polar Surface Area: 49.8